(S)-3-((S)-1-(2',4'-difluorobiphenyl-4-yl)ethyl)-6-(4-fluorophenyl)-6-(2-hydroxyethyl)-1,3-oxazinan-2-one

Specification

• Molecular Formula: C26H24F3NO3
• Molecular Weight: 455.5 g/mol
• IUPAC Name: (6S)-3-[(1S)-1-[4-(2,4-difluorophenyl)phenyl]ethyl]-6-(4-fluorophenyl)-6-(2-hydroxyethyl)-1,3-oxazinan-2-one
• Standard InChI: InChI=1S/C26H24F3NO3/c1-17(18-2-4-19(5-3-18)23-11-10-22(28)16-24(23)29)30-14-12-26(13-15-31,33-25(30)32)20-6-8-21(27)9-7-20/h2-11,16-17,31H,12-15H2,1H3/t17-,26-/m0/s1
• Standard InChI Key: SLSMHOGJKAPYQU-QLXKLKPCSA-N
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)N3CC[C@](OC3=O)(CCO)C4=CC=C(C=C4)F
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)N3CCC(OC3=O)(CCO)C4=CC=C(C=C4)F

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, (6S)-3-[(1S)-1-[4-(2,4-difluorophenyl)phenyl]ethyl]-6-(4-fluorophenyl)-6-(2-hydroxyethyl)-1,3-oxazinan-2-one, reflects its stereochemical configuration and substituent arrangement. The biphenyl moiety at position 4 of the oxazinanone ring introduces planarity, while the hydroxyethyl group at position 6 enhances hydrophilicity. Fluorine atoms at the 2' and 4' positions of the biphenyl system and the 4-fluorophenyl group contribute to electronic effects and metabolic stability.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	$\text{C}_{26}\text{H}_{24}\text{F}_{3}\text{NO}_{3}$
Molecular Weight	455.5 g/mol
CAS Registry Number	1114065-09-6
IUPAC Name	(6S)-3-[(1S)-1-[4-(2,4-Difluorophenyl)phenyl]ethyl]-6-(4-fluorophenyl)-6-(2-hydroxyethyl)-1,3-oxazinan-2-one
PubChem CID	53361128

Synthesis and Stereochemical Control

Challenges in Stereochemistry

The (S,S) configuration at positions 3 and 6 necessitates chiral auxiliaries or asymmetric catalysis. Enzymatic resolution or chiral stationary-phase chromatography may purify enantiomers.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• $^1\text{H}$ NMR: Signals for the biphenyl protons appear as doublets of doublets (δ 7.2–7.6 ppm) due to coupling with fluorine. The hydroxyethyl group’s protons resonate as a triplet (δ 3.6–3.8 ppm) and a multiplet (δ 1.8–2.0 ppm).

• $^{13}\text{C}$ NMR: The oxazinanone carbonyl carbon is observed at δ 170–175 ppm, while fluorinated aromatic carbons show upfield shifts (δ 115–125 ppm).

Mass Spectrometry

High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at $m/z$ 455.5 (M+H$^+$), with fragments corresponding to biphenyl (C$_{12}$H$_8$F$_2$) and oxazinanone (C$_{14}$H$_{16}$FNO$_3$) moieties.

Derivatives and Structural Analogues

Propyl-Substituted Variant

Replacing the ethyl group with propyl (CAS 1110642-17-5) increases molecular weight to 469.5 g/mol but reduces solubility due to greater hydrophobicity.

Carbonate Prodrug

The 4-nitrophenyl carbonate derivative (CAS 1114065-64-3, MW 620.6 g/mol) serves as a prodrug, improving oral bioavailability by masking the hydroxyl group.

Table 2: Comparative Analysis of Derivatives

Derivative	Molecular Weight	Key Modification	Application
Parent Compound	455.5 g/mol	Hydroxyethyl	Lead Optimization
Propyl Analog	469.5 g/mol	Propyl substitution	Solubility Studies
Carbonate Prodrug	620.6 g/mol	4-Nitrophenyl carbonate	Enhanced Bioavailability

Future Research Directions

Synthesis Optimization

Developing enantioselective routes using organocatalysts (e.g., proline derivatives) could improve yield and purity.

In Vivo Pharmacokinetics

Studies on tissue distribution and metabolite identification are critical for advancing this compound to preclinical trials.